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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. For researchers, scientists, and professionals in drug
development, adherence to proper disposal protocols for substances like y-Caprolactone is
paramount to protect both personnel and the environment. This guide provides detailed, step-
by-step procedures for the safe handling and disposal of y-Caprolactone, ensuring compliance
with hazardous waste regulations.

Properties of y-Caprolactone

Understanding the chemical and physical properties of y-Caprolactone is the first step in
ensuring its safe handling and disposal.
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Property Value

CAS Number 695-06-7

Molecular Formula CeH1002

Form Liquid

Boiling Point 219 °C

Density 1.023 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup
Signal Word Warning

Hazard Classifications Eye Irritant

Storage Class Code 10 - Combustible liquids

Disposal Protocol for y-Caprolactone

This protocol outlines the necessary steps for the proper disposal of y-Caprolactone, from initial
handling to final disposal, in accordance with safety and regulatory standards.

Step 1: Waste Identification and Regulatory Compliance

Before disposal, it is crucial to classify the waste material in accordance with local, state, and
federal regulations.

e Hazardous Waste Determination: Chemical waste generators must first determine if the
discarded chemical is classified as hazardous waste.[1] y-Caprolactone is considered a
hazardous substance.[2]

o Regulatory Framework: The management of hazardous waste in the United States is
governed by the Resource Conservation and Recovery Act (RCRA).[3][4] Generators are
responsible for the waste from its creation to its final disposal ("cradle-to-grave").[4]

o Generator Status: Determine your facility's generator status (Large Quantity Generator,
Small Quantity Generator, or Very Small Quantity Generator) as this will dictate specific
requirements for storage, handling, and reporting.[3]
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Step 2: Personal Protective Equipment (PPE)

Prior to handling y-Caprolactone waste, all personnel must be equipped with the appropriate
PPE to mitigate exposure risks.

Eye Protection: Wear safety glasses with side shields or chemical goggles.[2]

Hand Protection: Use chemical-resistant gloves, such as PVC.[2]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[5] Open cuts or
irritated skin should not be exposed to this material.[2]

Respiratory Protection: If working in a poorly ventilated area or if vapors are generated, use
a suitable respirator.[6]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent wider
contamination and exposure.

e Minor Spills:

o

Remove all sources of ignition.[2]

[¢]

Clean up the spill immediately.[2]

[e]

Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

o

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][7]
e Major Spills:

o Evacuate personnel from the immediate area and move upwind.[2]

o Alert emergency responders, providing them with the location and nature of the hazard.[2]

o Prevent the spill from entering drains or waterways.[5][6][8]

Step 4: Segregation and Storage of Waste
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Proper segregation and storage of y-Caprolactone waste are essential to prevent dangerous
reactions and ensure safe handling.

» Container: Store waste y-Caprolactone in its original container or a compatible, properly
labeled metal can or drum.[2] Keep containers securely sealed.[2]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the name "gamma-
Caprolactone."[3]

» Storage Location: Store waste containers in a cool, dry, well-ventilated area.[]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents (nitrates,
peroxides, chlorine bleaches) and strong bases to avoid the risk of ignition or violent
reaction.[2][9][10]

Step 5: Disposal Procedures

Several options are available for the final disposal of y-Caprolactone waste. The choice will
depend on local regulations and available facilities.

Recycling: Whenever possible, the material should be recycled.[2] Consult the manufacturer
for potential recycling or reclamation options.[2]

» Licensed Disposal Company: The most common and recommended method is to use a
licensed professional waste disposal service.[9] Offer surplus and non-recyclable solutions to
a licensed disposal company.[7]

« Incineration: The material can be disposed of by controlled incineration with flue gas
scrubbing.[5] This can be achieved by dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[9]

e Prohibited Disposal Methods:

o DO NOT discharge into sewer systems or drains.[2][5]

o DO NOT dispose of on the ground or in local landfills without proper treatment, as it may
be subject to Land Disposal Restrictions (LDR).[11]
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o DO NOT contaminate water, foodstuffs, or feed with the chemical.[5]

Step 6: Disposal of Contaminated Packaging

Containers that have held y-Caprolactone must also be disposed of properly.

¢ Rinsing: Containers can be triple-rinsed (or the equivalent).[5] The rinsate should be
collected and treated as hazardous waste.

e Recycling/Reconditioning: After proper rinsing, containers can be offered for recycling or
reconditioning.[5]

o Landfill: Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill.[5]

« Incineration: Combustible packaging materials may be disposed of via controlled
incineration.[5]

Logical Workflow for y-Caprolactone Disposal

The following diagram illustrates the decision-making process for the proper disposal of y-
Caprolactone.
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Caption: Workflow for the safe disposal of gamma-Caprolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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